Cas no 1609404-37-6 ((2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide)

• Product Name: (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide
• CAS No: 1609404-37-6
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• MDL: MFCD13186394
• CID: 4608629
• Update Time: 2025-10-12

(2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide

• MDL： MFCD13186394
• Inchi： 1S/C14H20N2O2.BrH/c1-11-5-2-3-8-14(11)15-10-12-6-4-7-13(9-12)16(17)18;/h4,6-7,9,11,14-15H,2-3,5,8,10H2,1H3;1H
• InChI Key： MNRMJJYARFLSOZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)NC1CCCCC1C.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: NA
• Flash Point: 286.2±32.9 °C

(2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide

Comprehensive Overview of (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide (CAS No. 1609404-37-6)

(2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide (CAS No. 1609404-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amine hydrobromide structure, is often explored for its potential applications in drug development and material science. The presence of both 2-methylcyclohexyl and 3-nitrobenzyl moieties contributes to its distinct chemical properties, making it a subject of interest for researchers aiming to design novel bioactive molecules.

In recent years, the demand for nitrobenzylamine derivatives has surged due to their versatility in synthetic chemistry. The hydrobromide salt form of this compound enhances its stability and solubility, which are critical factors for laboratory and industrial applications. Researchers frequently investigate its reactivity patterns, particularly in nucleophilic substitution reactions, where the 3-nitrobenzyl group plays a pivotal role. This aligns with current trends in green chemistry, where scientists seek efficient and sustainable synthetic routes.

The compound’s CAS No. 1609404-37-6 serves as a unique identifier in databases like PubChem and Reaxys, facilitating easy access to its physicochemical data. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide, ensuring its purity and consistency for research purposes. These methods are also highlighted in popular search queries related to amine hydrobromide analysis, reflecting the growing interest in advanced analytical workflows.

One of the trending topics in organic chemistry is the exploration of cyclic amine derivatives for their potential in medicinal chemistry. The 2-methylcyclohexyl group in this compound is particularly noteworthy, as it may influence the molecule’s conformational stability and binding affinity to biological targets. This has led to discussions in academic forums and search engine queries about structure-activity relationships (SAR) of similar compounds, emphasizing the need for detailed studies on this class of molecules.

From a commercial perspective, (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide is often sourced from specialized chemical suppliers who cater to pharmaceutical and agrochemical industries. Its applications extend to intermediates in the synthesis of more complex molecules, a topic frequently searched by professionals in the field. The compound’s nitro group also opens avenues for further functionalization, a key area of interest in modern synthetic chemistry.

Environmental and safety considerations are paramount when handling amine hydrobromide salts. While not classified as hazardous, proper storage and handling protocols are recommended to maintain its integrity. This aligns with broader industry trends toward safe chemical practices, a topic that dominates search engine queries among laboratory professionals and regulatory bodies.

In summary, (2-methylcyclohexyl)(3-nitrobenzyl)amine hydrobromide (CAS No. 1609404-37-6) represents a fascinating intersection of chemistry and applied science. Its structural features, combined with its potential applications, make it a valuable subject for ongoing research. As the scientific community continues to explore nitrobenzylamine derivatives and cyclic amine functionalities, this compound is likely to remain a focal point in innovative chemical synthesis and drug discovery efforts.